Cas no 1701667-02-8 (tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate)

• Product Name: tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate
• CAS No: 1701667-02-8
• MF: C₁₃H₂₄INO₄
• MW: 385.238436698914
• CID: 5603201
• PubChem ID: 114774105
• Update Time: 2025-05-19

tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-iodo-2-methyl-2-(oxolan-3-yloxy)propyl]carbamate
• 1701667-02-8
• EN300-1135653
• tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate

• Inchi： 1S/C13H24INO4/c1-12(2,3)19-11(16)15-9-13(4,8-14)18-10-5-6-17-7-10/h10H,5-9H2,1-4H3,(H,15,16)
• InChI Key： WSSRGCACDPBPBY-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC1COCC1

Computed Properties

• Exact Mass: 385.07501g/mol
• Monoisotopic Mass: 385.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate

tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate: A Comprehensive Overview

The compound with CAS No. 1701667-02-8, known as tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate, is a complex organic molecule that has garnered attention in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a tert-butyl group, an iodo substituent, and an oxolan ring, making it a valuable compound in both academic and industrial settings.

The molecular structure of tert-butyl N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate is defined by its key functional groups: the tert-butyl carbamate moiety, the iodo group attached to the propyl chain, and the oxolan ring (a cyclic ether). These features contribute to its versatile reactivity and potential applications in organic synthesis, pharmaceuticals, and materials science.

Recent studies have highlighted the importance of compounds like tert-butyl N-(3-bromo)-substituted derivatives in medicinal chemistry. The presence of the iodo group in this compound makes it particularly interesting for Suzuki-Miyaura cross-coupling reactions, a widely used method in the construction of biaryl compounds with high efficiency and selectivity. This has implications for drug discovery, where such reactions are pivotal in creating bioactive molecules with desired pharmacokinetic properties.

In terms of synthesis, the preparation of tert-butyl N-(oxolan-substituted) carbamates often involves multi-step processes that require precise control over reaction conditions. The oxolan ring, also known as tetrahydropyran (THP), is commonly introduced via protection-deprotection strategies, which are essential in organic synthesis to manage reactive functional groups during complex molecule construction.

The application of tert-butyl N-(iodo-containing) carbamates extends beyond traditional organic synthesis into advanced materials development. For instance, these compounds can serve as precursors for generating functional polymers or nanoparticles with tailored properties. The combination of the tert-butyl group's steric effects and the iodo group's reactivity offers a platform for designing materials with enhanced mechanical or electronic characteristics.

From an environmental standpoint, researchers have been exploring greener synthetic routes for compounds like tert-butyl N-(iodo-substituted) carbamates. This includes the use of biocatalysts or solvent-free conditions to minimize waste and energy consumption during production. Such approaches align with current trends toward sustainable chemistry practices.

In conclusion, the compound with CAS No. 1701667-02-8 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial contexts.